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Compound of Interest

Compound Name: CK1-IN-1

Cat. No.: B610341 Get Quote

Essential guidelines for the safe handling and disposal of the casein kinase 1 (CK1) inhibitor,

CK1-IN-1, to ensure a secure laboratory environment and regulatory compliance.

For researchers, scientists, and drug development professionals, the proper management of

chemical reagents is paramount. This document provides a comprehensive, step-by-step guide

to the safe disposal of CK1-IN-1, a potent casein kinase 1 inhibitor. Adherence to these

procedures is critical for minimizing environmental impact and ensuring personnel safety.

While a specific Safety Data Sheet (SDS) with detailed disposal instructions for CK1-IN-1 is not

publicly available, the following procedures are based on established best practices for the

disposal of hazardous chemical waste and potent biologically active compounds like kinase

inhibitors.

Key Chemical and Safety Data
A thorough understanding of the properties of CK1-IN-1 is the first step toward safe handling

and disposal. The following table summarizes key quantitative data for this compound.
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Property Value Source

Molecular Weight 383.39 g/mol --INVALID-LINK--

Formula C₂₄H₁₅F₂N₃ --INVALID-LINK--

Solubility
Insoluble in water; Soluble in

DMSO (77 mg/mL)
--INVALID-LINK--

Storage Temperature
Powder: -20°C for 3 years; In

solvent: -80°C for 1 year
--INVALID-LINK--

Experimental Protocol for Proper Disposal of CK1-
IN-1
This protocol outlines the necessary steps for the safe disposal of CK1-IN-1 waste, including

unused solid compound, contaminated labware, and solutions.

I. Personal Protective Equipment (PPE) and Safety Precautions:

Always wear appropriate PPE, including:

Chemical-resistant gloves (nitrile or neoprene)

Safety goggles or a face shield

A lab coat

Conduct all handling and disposal procedures within a certified chemical fume hood to

prevent inhalation of any dust or aerosols.

Ensure an emergency eyewash station and safety shower are readily accessible.

II. Waste Segregation and Collection:

Solid Waste (Unused CK1-IN-1 Powder):

Do not dispose of solid CK1-IN-1 in the regular trash.
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Collect any unused or expired solid CK1-IN-1 in its original container or a clearly labeled,

sealed, and compatible hazardous waste container.

The container should be labeled as "Hazardous Waste: CK1-IN-1 (Solid)" and include the

chemical formula and any known hazard symbols.

Contaminated Labware and Materials (e.g., pipette tips, tubes, gloves):

Segregate all disposable materials that have come into direct contact with CK1-IN-1.

Place these items in a designated, leak-proof hazardous waste bag or container.

Label the container "Hazardous Waste: CK1-IN-1 Contaminated Materials."

Liquid Waste (CK1-IN-1 Solutions, e.g., in DMSO):

Do not pour CK1-IN-1 solutions down the drain. CK1-IN-1 is insoluble in water and this

can lead to environmental contamination.

Collect all liquid waste containing CK1-IN-1 in a dedicated, sealed, and chemical-resistant

hazardous waste container (e.g., a high-density polyethylene or glass bottle).

The container must be clearly labeled with "Hazardous Waste: CK1-IN-1 in [Solvent

Name, e.g., DMSO]" and the approximate concentration.

Keep the liquid waste container securely closed when not in use.

III. Waste Storage and Disposal:

Store all CK1-IN-1 hazardous waste containers in a designated, well-ventilated, and secure

secondary containment area away from incompatible materials.

Follow your institution's specific guidelines for hazardous waste pickup and disposal. This

typically involves contacting your Environmental Health and Safety (EHS) department.

Complete all necessary waste disposal forms as required by your institution and local

regulations.
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CK1-IN-1 Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of CK1-
IN-1 waste.
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CK1-IN-1 Disposal Decision Workflow

By adhering to these procedures, you contribute to a safer research environment and ensure

the responsible management of chemical waste. Always consult your institution's specific

safety and disposal guidelines.

To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal of CK1-
IN-1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610341#ck1-in-1-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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